Cas no 89533-89-1 (Pyran-2-carboxylicacid, tetrahydro-4-hydroxy-3-oxo- (6CI,7CI))
89533-89-1 structure
Product Name:Pyran-2-carboxylicacid, tetrahydro-4-hydroxy-3-oxo- (6CI,7CI)
CAS No:89533-89-1
MF:C6H8O5
MW:160.124722480774
CID:711884
Update Time:2024-01-31
Pyran-2-carboxylicacid, tetrahydro-4-hydroxy-3-oxo- (6CI,7CI) Chemical and Physical Properties
Names and Identifiers
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- Pyran-2-carboxylicacid, tetrahydro-4-hydroxy-3-oxo- (6CI,7CI)
- 4-hydroxy-3-oxooxane-2-carboxylic acid
- Pyran-2-carboxylic acid, tetrahydro-4-hydroxy-3-oxo- (6CI,7CI)
-
- Inchi： 1S/C6H8O5/c7-3-1-2-11-5(4(3)8)6(9)10/h3,5,7H,1-2H2,(H,9,10)
- InChI Key： CIGNPJQXCYLANR-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)OCCC(O)C1=O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: -0.2
Experimental Properties
- Density: 1.551±0.06 g/cm3(Predicted)
- Melting Point: 184 °C
- Boiling Point: 449.2±45.0 °C(Predicted)
- pka: 2.21±0.40(Predicted)
Pyran-2-carboxylicacid, tetrahydro-4-hydroxy-3-oxo- (6CI,7CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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